Cas no 1034919-67-9 (tert-butyl-((6-chloropyridin-3-yl)methyl)(methyl)carbamate)

• Product Name: tert-butyl-((6-chloropyridin-3-yl)methyl)(methyl)carbamate
• CAS No: 1034919-67-9
• MF: C₁₂H₁₇ClN₂O₂
• MW: 256.728582143784
• CID: 5981711
• Update Time: 2025-05-22

tert-butyl-((6-chloropyridin-3-yl)methyl)(methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl-((6-chloropyridin-3-yl)methyl)(methyl)carbamate
• Carbamic acid, N-[(6-chloro-3-pyridinyl)methyl]-N-methyl-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H17ClN2O2/c1-12(2,3)17-11(16)15(4)8-9-5-6-10(13)14-7-9/h5-7H,8H2,1-4H3
• InChI Key： YHHRWWQSUWOXDG-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(CC1=CC=C(Cl)N=C1)C

Experimental Properties

• Density: 1.163±0.06 g/cm3(Predicted)
• Boiling Point: 354.1±30.0 °C(Predicted)
• pka: 0.00±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on tert-butyl-((6-chloropyridin-3-yl)methyl)(methyl)carbamate

Research Brief on tert-butyl-((6-chloropyridin-3-yl)methyl)(methyl)carbamate (CAS: 1034919-67-9) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl-((6-chloropyridin-3-yl)methyl)(methyl)carbamate (CAS: 1034919-67-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This carbamate derivative, characterized by its tert-butyl and 6-chloropyridin-3-ylmethyl functional groups, has shown promising potential in various applications, including drug discovery, agrochemical development, and biochemical tool synthesis. Recent studies have focused on its role as a versatile intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and infectious diseases.

One of the key areas of interest is the compound's utility in the synthesis of neonicotinoid analogs, which are widely used in agrochemicals. Researchers have explored its reactivity in nucleophilic substitution reactions, leading to the development of novel insecticides with improved efficacy and reduced environmental impact. Additionally, its structural features make it a valuable scaffold for designing enzyme inhibitors, particularly those targeting acetylcholinesterase and other neurotransmitter-related enzymes.

In a recent study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's potential as a precursor for the synthesis of GABA receptor modulators. The study highlighted its high yield and selectivity in key synthetic steps, making it a preferred choice for large-scale pharmaceutical production. Furthermore, its stability under various reaction conditions has been validated, ensuring its applicability in diverse synthetic pathways.

Another significant development involves the use of tert-butyl-((6-chloropyridin-3-yl)methyl)(methyl)carbamate in proteomics research. Its ability to act as a protecting group for amines has been leveraged in peptide synthesis, enabling the development of novel peptide-based therapeutics. Recent advancements in solid-phase peptide synthesis (SPPS) have further underscored its importance in this domain.

In conclusion, tert-butyl-((6-chloropyridin-3-yl)methyl)(methyl)carbamate (CAS: 1034919-67-9) represents a critical building block in modern chemical biology and pharmaceutical research. Its versatility, stability, and reactivity make it indispensable for the development of next-generation therapeutics and agrochemicals. Ongoing research continues to uncover new applications, solidifying its role as a cornerstone in synthetic chemistry and drug discovery.